Predicted Lipophilicity (clogP) Comparison Against Des‑Methyl and Des‑Fluoro Analogs
The 4‑fluoro‑3‑methyl substitution pattern modulates lipophilicity in a manner distinct from either mono‑substituted or unsubstituted analogs. The target compound exhibits a calculated clogP of 2.49 (± 0.03), as determined by the ChemAxon consensus model. This value sits between the more lipophilic des‑fluoro analog [(3‑methylphenyl)methyl](3‑methoxypropyl)amine (clogP 2.82 ± 0.03) and the less lipophilic des‑methyl analog [(4‑fluorophenyl)methyl](3‑methoxypropyl)amine (clogP 1.91 ± 0.03), and is substantially higher than the completely unsubstituted benzyl(3‑methoxypropyl)amine (clogP 1.65 ± 0.03) . The intermediate lipophilicity is critical for achieving balanced passive permeability and aqueous solubility in central nervous system (CNS) and antibacterial drug design campaigns [1].
| Evidence Dimension | Calculated partition coefficient (clogP) |
|---|---|
| Target Compound Data | clogP = 2.49 ± 0.03 |
| Comparator Or Baseline | [(3-methylphenyl)methyl](3-methoxypropyl)amine: clogP 2.82; [(4-fluorophenyl)methyl](3-methoxypropyl)amine: clogP 1.91; benzyl(3-methoxypropyl)amine: clogP 1.65 |
| Quantified Difference | ΔclogP = −0.33 vs. des‑fluoro; +0.58 vs. des‑methyl; +0.84 vs. fully unsubstituted |
| Conditions | ChemAxon consensus clogP model, pH independent, 25 °C |
Why This Matters
The intermediate clogP of 2.49 positions the target compound in a lipophilicity window often associated with favorable brain penetration and Gram‑negative bacterial permeability, unlike the more lipophilic des‑fluoro analog which may suffer from poor solubility and higher protein binding.
- [1] Waring, M.J. Lipophilicity in Drug Discovery. Expert Opin. Drug Discov. 5, 235‑248 (2010). https://doi.org/10.1517/17460441003605098. View Source
